Cas no 2384611-58-7 (2-Bromo-3-ethoxy-6-fluorobenzaldehyde)

• Product Name: 2-Bromo-3-ethoxy-6-fluorobenzaldehyde
• CAS No: 2384611-58-7
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• CID: 5076814
• Update Time: 2025-10-18

2-Bromo-3-ethoxy-6-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-ethoxy-6-fluorobenzaldehyde

• Inchi： 1S/C9H8BrFO2/c1-2-13-8-4-3-7(11)6(5-12)9(8)10/h3-5H,2H2,1H3
• InChI Key： YAHJJWBAZXTKFF-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=C(C=CC=1OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-3-ethoxy-6-fluorobenzaldehyde

Comprehensive Overview of 2-Bromo-3-ethoxy-6-fluorobenzaldehyde (CAS No. 2384611-58-7)

2-Bromo-3-ethoxy-6-fluorobenzaldehyde (CAS No. 2384611-58-7) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated benzaldehydes, which are widely utilized as intermediates in the synthesis of complex molecules. The presence of bromo, ethoxy, and fluoro substituents on the benzaldehyde backbone imparts unique reactivity, making it a valuable building block in modern synthetic chemistry.

In recent years, the demand for 2-Bromo-3-ethoxy-6-fluorobenzaldehyde has surged due to its applications in the development of active pharmaceutical ingredients (APIs) and agrochemical intermediates. Researchers are particularly interested in its potential role in designing next-generation therapeutics, including kinase inhibitors and antimicrobial agents. The compound's structural features allow for precise modifications, enabling the creation of molecules with enhanced bioavailability and target specificity.

One of the most frequently asked questions about 2-Bromo-3-ethoxy-6-fluorobenzaldehyde revolves around its synthetic pathways and purification methods. Advanced techniques such as column chromatography and recrystallization are commonly employed to achieve high purity levels, which are critical for its use in sensitive applications. Additionally, the compound's stability under various conditions is a topic of ongoing research, with studies focusing on optimizing storage and handling protocols.

The 2-Bromo-3-ethoxy-6-fluorobenzaldehyde market is also influenced by trends in green chemistry and sustainable synthesis. As environmental regulations become stricter, manufacturers are exploring eco-friendly alternatives for halogenation and etherification processes. This shift aligns with the broader industry movement toward reducing waste and minimizing the use of hazardous reagents.

Another area of interest is the compound's potential in material science. Its unique electronic properties, derived from the electron-withdrawing fluorine and electron-donating ethoxy groups, make it a candidate for designing organic semiconductors and optoelectronic devices. Researchers are investigating its incorporation into π-conjugated systems to enhance charge transport properties.

From a commercial perspective, 2-Bromo-3-ethoxy-6-fluorobenzaldehyde is available in varying grades, including research-grade, technical-grade, and GMP-grade, catering to diverse industry needs. Suppliers often provide detailed certificates of analysis (CoA) to ensure compliance with stringent quality standards. The compound's pricing is influenced by factors such as purity, scale of production, and regional demand.

In conclusion, 2-Bromo-3-ethoxy-6-fluorobenzaldehyde (CAS No. 2384611-58-7) is a versatile and high-value chemical intermediate with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural attributes and reactivity profile continue to drive innovation across multiple scientific disciplines. As research progresses, this compound is expected to play an increasingly pivotal role in the development of cutting-edge technologies and therapeutics.